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Compound of Interest

Compound Name: NOR116

Cat. No.: B1143032

A Comparative Guide for Researchers and Drug Development Professionals

The selection of flame retardants in polyolefin-based materials, widely used in applications from
laboratory equipment to packaging, necessitates a thorough evaluation of their environmental
and toxicological profiles. This guide provides a comparative assessment of NOR116, a non-
halogenated flame retardant, against two common alternatives: Ammonium Polyphosphate
(APP) and Metal Hydroxides (specifically Aluminum Hydroxide (ATH) and Magnesium
Hydroxide (MDH)). This analysis is based on publicly available data and aims to assist
researchers, scientists, and drug development professionals in making informed decisions that
align with sustainability and safety goals.

Executive Summary

NOR116, a monomeric N-alkoxy hindered amine (NOR HAS), offers effective flame retardancy
in polyolefins at low concentrations. While it is a non-halogenated solution, and product
datasheets claim "good sustainability performance, low smoke density and toxicity," specific
long-term environmental impact data, particularly concerning its leaching from materials and a
comprehensive life cycle assessment, are not readily available in the public domain.[1]

Ammonium Polyphosphate (APP) is another non-halogenated flame retardant with a generally
low toxicity profile.[2][3] However, its primary environmental concern is its potential to contribute
to eutrophication of aquatic ecosystems due to its nitrogen and phosphorus content.[4]
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Metal Hydroxides, such as ATH and MDH, are widely used flame retardants that are

considered to have a low direct environmental and toxicological impact.[5] Their main

environmental footprint is associated with the energy-intensive processes of mining and

production.[6][7]

This guide presents a summary of the available data, highlights significant data gaps, and

provides a framework for evaluating these flame retardants.

Data Presentation: A Comparative Overview

The following tables summarize the available quantitative and qualitative data for NOR116 and

its alternatives. It is important to note the significant data gaps, particularly for NOR116, which

hinder a complete comparative assessment.

Table 1: General and Physical-Chemical Properties

Property

NOR116
(Flamestab® NOR
116)

Ammonium
Polyphosphate
(APP)

Aluminum
Hydroxide (ATH) &
Magnesium
Hydroxide (MDH)

Monomeric N-alkoxy
hindered amine (NOR

Inorganic salt of

Chemical Class o polyphosphoric acid Inorganic compounds
HAS), Triazine .
o and ammonia
derivative
ATH: 21645-51-2,
CAS Number 191680-81-6 68333-79-9
MDH: 1309-42-8
) White )
Appearance Off-white granules White powder

powder/granules

Water Solubility
(20°C)

<40 ppb (virtually
insoluble)

Varies with chain
length; shorter chains

are more soluble

ATH: Very low, MDH:

Very low

Molecular Weight (
g/mol )

2261

Varies (polymeric)

ATH: 78.00, MDH:
58.32
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Table 2: Environmental Fate and Ecotoxicity

Parameter

NOR116
(Flamestab® NOR
116)

Ammonium
Polyphosphate
(APP)

Aluminum
Hydroxide (ATH) &
Magnesium
Hydroxide (MDH)

Biodegradation

Not readily
biodegradable (OECD
301C)

Biodegradable by

some microorganisms

Not applicable

(inorganic)

Bioaccumulation

Potential

Log Pow >10
(estimated),
suggesting high
potential, but high
molecular weight may

limit uptake.

Low potential,
hydrolyzes to
phosphate and

ammonia.

Low potential.

Aquatic Toxicity (Fish)

96h LC50 (Fathead
minnow) > 0.268 mg/L

96h LC50 (Rainbow
trout) = 123 mg/L; 96h
LC50 (Zebrafish) >
500 mg/L

Generally low toxicity.
Oral LD50 (rat) for
ATH > 2000 mg/kg.

Aquatic Toxicity Data not found in a
) Data not found EC50 > 100 mg/L )

(Daphnia) comparative context.

Can cause
o eutrophication, o

Algal Toxicity Data not found ] Generally low toxicity.
leading to algal
blooms.[4]

Stated as "high ) ]

Leaching of Generally considered

Leaching from

Polyolefins

extraction resistance,"
but no quantitative

data found.

phosphorus can

occur.

immobile due to their

filler nature.

Experimental Protocols

Detailed experimental protocols for the ecotoxicity data presented above are not consistently

available in the public domain. The provided data points are typically summaries from safety
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data sheets and regulatory assessments. For rigorous comparison, standardized testing
protocols such as those from the Organisation for Economic Co-operation and Development
(OECD) for chemical testing should be employed.

Example of a Relevant Experimental Protocol (Hypothetical for Leaching Study):

Objective: To quantify the leaching of NOR116 from a polypropylene textile into an aqueous
environment.

Methodology (based on general principles of migration testing):

o Sample Preparation: Prepare standardized polypropylene textile samples containing a
known concentration of NOR116 (e.g., 1% by weight).

e Leaching Medium: Use simulated environmental media, such as deionized water, artificial
seawater, and a humic acid solution to represent different environmental compartments.

o Experimental Setup: Immerse the textile samples in the leaching media in sealed containers
at a controlled temperature (e.g., 25°C and 40°C) with gentle agitation.

o Sampling: At specified time intervals (e.g., 1, 3, 7, 14, and 28 days), collect aliquots of the
leaching medium.

e Analysis: Analyze the concentration of NOR116 in the collected samples using a validated
analytical method, such as High-Performance Liquid Chromatography-Mass Spectrometry
(HPLC-MS).

» Data Reporting: Report the leaching rate as mass of NOR116 leached per unit area of textile
per day (e.g., pg/cm2/day).

Visualization of Key Processes
Signaling Pathway: Flame Retardant Mechanisms

The following diagram illustrates the general mechanisms of action for the compared flame
retardants.
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Caption: General mechanisms of action for NOR116, APP, and Metal Hydroxides.
Experimental Workflow: Leaching Study

The diagram below outlines a typical workflow for a leaching study as described in the
experimental protocols section.
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Start: Prepare Polymer Samples with Flame Retardant

Immerse Samples in Simulated Environmental Media

:

Incubate at Controlled Temperature and Agitation

:

Collect Aliquots at Time Intervals

:

Analyze Leachate Concentration (e.g., HPLC-MS)

:

Calculate and Report Leaching Rate

End: Environmental Exposure Assessment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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